Cas no 2172464-47-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• CAS No: 2172464-47-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5793764
• PubChem ID: 165557293
• Update Time: 2025-10-29

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}propanoic acid
• 2172464-47-8
• EN300-1543719
• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid

• Inchi： 1S/C25H28N2O5/c1-16(12-23(28)27-13-17(14-27)10-11-24(29)30)26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： BMAXWRBBFRPYBY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid

Introduction to 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic Acid (CAS No. 2172464-47-8)

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid, identified by its CAS number 2172464-47-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the area of enzyme inhibition and molecular recognition.

The molecular structure of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid incorporates several key functional groups that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and solubility of the compound, making it suitable for various biochemical applications. Additionally, the azetidine ring provides a rigid scaffold that can interact with target enzymes in a highly specific manner.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs). These interactions are crucial for numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid has been investigated for its potential to disrupt specific PPIs by binding to the hydrophobic pockets of target proteins.

One of the most compelling aspects of this compound is its ability to modulate the activity of kinases, which are enzymes that play a critical role in cell signaling pathways. Aberrant kinase activity is frequently observed in various diseases, making them attractive targets for therapeutic intervention. Studies have shown that derivatives of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid can inhibit the activity of specific kinases by competing with natural substrates or by inducing conformational changes in the enzyme active site.

The synthesis of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-ylyl}propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Fmoc group necessitates anhydrous conditions and careful handling to prevent hydrolysis. Additionally, the installation of the azetidine ring requires specialized methodologies to ensure high yield and purity. These synthetic challenges highlight the complexity and sophistication involved in developing such advanced chemical entities.

Efforts have been made to optimize the pharmacokinetic properties of this compound to enhance its therapeutic potential. Modifications to the side chains, such as replacing hydrophobic groups with polar moieties, have been explored to improve solubility and reduce metabolic clearance. Furthermore, computational modeling techniques have been employed to predict binding affinities and optimize molecular interactions with target proteins.

The biological activity of 3-{1-3-(Fmoc-butanoylamino)azetidinyl}propanoic acid has been evaluated through various in vitro assays. These studies have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting its potential as a lead compound for drug development. Moreover, preliminary in vivo studies have shown promising results in animal models, indicating favorable pharmacokinetic profiles and reduced toxicity.

The development of novel therapeutic agents relies heavily on advancements in synthetic chemistry and biotechnology. The compound CAS No. 2172464-47, specifically referred to as 1-(Fmoc-butanoylamino)-4-propanoic azetidine, represents a significant step forward in this regard. Its unique structural features and biological activities make it a valuable tool for researchers investigating new drug candidates.

In conclusion, 3-{1-(Fmoc-butanoylamino)-4-propanoic azetidine (CAS No. 2172464478)} is a multifaceted compound with substantial potential in pharmaceutical research and development. Its intricate molecular design and demonstrated biological activity position it as a promising candidate for further investigation into treating various diseases associated with aberrant kinase activity or protein-protein interactions.